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Compound of Interest

Compound Name: (R)-CRS8 trihydrochloride

Cat. No.: B15543694

Get Quote

Technical Support Center: (R)-CRS8
Trihydrochloride

Welcome to the technical support center for (R)-CR8 trihydrochloride. This resource is

designed for researchers, scientists, and drug development professionals to address common
issues related to the solubility of (R)-CR8 trihydrochloride in aqueous buffers during
experiments.

Frequently Asked Questions (FAQs)

Q1: What is (R)-CRS8 trihydrochloride and what are its primary targets?

(R)-CR8 trihydrochloride is a potent, second-generation inhibitor of cyclin-dependent kinases
(CDKs), including CDK1, CDK2, CDK5, and CDK9.[1][2][3] It also demonstrates a unique
mechanism of action as a "molecular glue," inducing the degradation of Cyclin K.[4][5][6][7][8]
This dual activity makes it a valuable tool for studying cell cycle regulation and transcription.

Q2: What are the reported solubility properties of (R)-CR8 trihydrochloride?
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(R)-CR8 trihydrochloride is reported to be highly soluble in both water and dimethyl sulfoxide
(DMSO), with a maximum concentration of 100 mM. However, its solubility in aqueous buffers
can be influenced by several factors, including pH and the presence of other solutes. Some
suppliers recommend the use of ultrasound to facilitate dissolution in DMSO.

Q3: Why am | observing precipitation when | dilute my (R)-CR8 trihydrochloride DMSO stock
solution into an aqueous buffer?

This is a common phenomenon known as "solvent shock.” While (R)-CR8 trihydrochloride is
soluble in DMSQO, its solubility can be significantly lower in aqueous buffers, especially at
neutral pH. When a concentrated DMSO stock is rapidly diluted into an aqueous medium, the
compound can crash out of solution, forming a precipitate. This is a frequent issue with many
kinase inhibitors.

Q4: How does pH affect the solubility of (R)-CR8 trihydrochloride?

As a trihydrochloride salt, the solubility of (R)-CR8 is expected to be pH-dependent. Generally,
hydrochloride salts of organic bases are more soluble in acidic conditions. In neutral or alkaline
agueous buffers (like PBS at pH 7.4 or cell culture media), the compound may be less soluble,
increasing the risk of precipitation.

Troubleshooting Guides

Issue 1: Precipitation observed immediately upon
dilution of DMSO stock in aqueous buffer.

This is a classic case of "solvent shock™ due to the rapid change in solvent polarity.

Troubleshooting Workflow:
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Troubleshooting Precipitation During Dilution

Start: Precipitation Observed

Was the DMSO stock solution clear?

No Yes

How was the working solution prepared?

Prepare fresh DMSO stock.
Consider gentle warming (37°C) or sonication to dissolve.

irect Dilution Serial Dilution

\J

Is the final concentration too high?

\J

| Direct dilution of concentrated stock into buffer?

Yes No

v y

Perform serial dilutions in 100% DMSO first.

Lower the final concentration. Add diluted stock dropwise to pre-warmed (37°C) buffer while vortexing.

Still precipitates?

Yes No

v

Consider using a co-solvent or solubilizing agent. Problem Resolved

Click to download full resolution via product page

Caption: A step-by-step workflow for troubleshooting precipitation of (R)-CR8 trihydrochloride.
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Detailed Steps:

Inspect the Stock Solution: Before use, ensure your DMSO stock solution is clear and free of
any precipitate. If particles are present, gently warm the vial to 37°C or use a sonicator to
redissolve the compound. If it doesn't dissolve, prepare a fresh stock solution.

Perform Serial Dilutions: Instead of a single large dilution, perform intermediate dilution steps
in 100% DMSO to lower the concentration before adding to the aqueous buffer.

Optimize the Final Dilution:
o Pre-warm your aqueous buffer (e.g., PBS, cell culture medium) to 37°C.

o While gently vortexing the pre-warmed buffer, add the diluted DMSO stock solution drop-
wise. This helps to disperse the compound quickly and avoid localized high
concentrations.[9]

Lower the Final Concentration: If precipitation persists, your desired final concentration may
be above the solubility limit in the specific buffer. Try lowering the final concentration of (R)-
CR8 trihydrochloride.

Maintain a Low Final DMSO Concentration: Ensure the final concentration of DMSO in your
experiment is as low as possible (ideally below 0.5%, and preferably under 0.1%) to
minimize toxicity to cells.[10]

Issue 2: Precipitate forms over time in the prepared
aqueous solution.

This may indicate that the compound is not stable in the aqueous buffer at the experimental
temperature or that the solution is supersaturated.

Preventative Measures:

o Prepare Fresh Solutions: It is always best to prepare fresh working solutions of (R)-CR8
trihydrochloride in aqueous buffer immediately before use.
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» Storage of Aqueous Solutions: Avoid long-term storage of (R)-CR8 trihydrochloride in
agueous buffers. If short-term storage is necessary, keep the solution at 4°C and visually
inspect for any precipitation before use.

Data Presentation

Table 1: Chemical and Physical Properties of (R)-CR8 Trihydrochloride

Property Value Source
Molecular Formula C24H29N70-3HCI

Molecular Weight 540.92 g/mol

CAS Number 1786438-30-9

Appearance Solid powder

Purity >98%

Table 2: Reported Solubility of (R)-CR8 Trihydrochloride

Maximum
Solvent ] Notes Source
Concentration

100 mM (54.09

Water pH not specified

mg/mL)

100 mM (54.09 May require
DMSO

mg/mL) sonication
Ethanol 25 mg/mL [2]

Formulated with 10%

Aqueous Buffer (in =>2.17 mg/mL (4.01 DMSO, 40% PEG300,
Vivo) mM) 5% Tween-80, 45%
saline

Experimental Protocols
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Protocol 1: Preparation of a 10 mM Stock Solution in
DMSO

Materials:

(R)-CRS8 trihydrochloride powder

Anhydrous, sterile DMSO

Sterile microcentrifuge tubes

Vortex mixer

Sonicator (optional)

Procedure:

Aseptically weigh the desired amount of (R)-CR8 trihydrochloride powder.

Add the appropriate volume of anhydrous DMSO to achieve a 10 mM concentration (e.g., for
1 mg of compound with a MW of 540.92, add 184.87 pL of DMSO).

Vortex the solution thoroughly until the solid is completely dissolved.

If the compound does not readily dissolve, sonicate the vial in a water bath for 5-10 minutes.

Visually inspect the solution to ensure it is clear and free of particulates.

Aliquot the stock solution into single-use volumes to avoid repeated freeze-thaw cycles.

Store the stock solution at -20°C or -80°C. For long-term storage, -80°C is recommended.

Protocol 2: Preparation of a Working Solution in
Aqueous Buffer (e.g., PBS or Cell Culture Medium)

Materials:

e 10 mM (R)-CRS8 trihydrochloride stock solution in DMSO
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o Sterile aqueous buffer (e.g., PBS, DMEM, RPMI-1640), pre-warmed to 37°C
o Sterile microcentrifuge tubes
o Vortex mixer

Procedure:

Thaw a single-use aliquot of the 10 mM stock solution at room temperature.

o Perform an intermediate dilution (optional but recommended): Dilute the 10 mM stock
solution in 100% DMSO to a lower concentration (e.g., 1 mM).

e Pre-warm the desired volume of aqueous buffer to 37°C.

o While gently vortexing the pre-warmed buffer, add the required volume of the (R)-CR8
trihydrochloride stock solution (or intermediate dilution) drop-wise to achieve the final
desired concentration.

o Ensure the final DMSO concentration in the working solution is below 0.5%.
o Use the freshly prepared working solution immediately for your experiment.

Signaling Pathway Diagrams

(R)-CRS8 trihydrochloride has a dual mechanism of action: it acts as a traditional ATP-
competitive inhibitor of several CDKs and as a molecular glue to induce the degradation of
Cyclin K.
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CDK Inhibition Pathway of (R)-CR8
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Caption: (R)-CR8 inhibits multiple CDKs, leading to cell cycle arrest and inhibition of
transcription.
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Molecular Glue Mechanism of (R)-CR8

Ternary Complex Formation
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Caption: (R)-CR8 acts as a molecular glue to facilitate the ubiquitination and degradation of
Cyclin K.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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